Hypoestestatin 2
Description
Hypoestestatin 2 is a phenanthroindolizidine alkaloid found in the East African shrub Hypoëstes verticillaris . It is known for its cell growth inhibitory properties, particularly against murine P-388 lymphocytic leukemia .
Synthesis Analysis
The synthesis of Hypoestestatin 2 has been achieved in six linear steps from phenanthryl alcohol . The process involves a highly substrate-dependent Parham cycloacylation and Seebach’s enantioselective alkylation as the key steps . This route is concise, protecting-group free, provides access to all stereoisomers, and works on a gram scale .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Hypoestestatin 2 include a highly substrate-dependent Parham cycloacylation and Seebach’s enantioselective alkylation .Future Directions
properties
CAS RN |
97415-40-2 |
|---|---|
Product Name |
Hypoestestatin 2 |
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 g/mol |
IUPAC Name |
(13aS,14R)-2,3,6-trimethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizin-14-ol |
InChI |
InChI=1S/C23H25NO4/c1-26-13-6-7-14-15(9-13)16-10-20(27-2)21(28-3)11-17(16)22-18(14)12-24-8-4-5-19(24)23(22)25/h6-7,9-11,19,23,25H,4-5,8,12H2,1-3H3/t19-,23-/m0/s1 |
InChI Key |
VEPWWLXWVFFRLY-CVDCTZTESA-N |
Isomeric SMILES |
COC1=CC2=C(C=C1)C3=C([C@H]([C@@H]4CCCN4C3)O)C5=CC(=C(C=C52)OC)OC |
SMILES |
COC1=CC2=C(C=C1)C3=C(C(C4CCCN4C3)O)C5=CC(=C(C=C52)OC)OC |
Canonical SMILES |
COC1=CC2=C(C=C1)C3=C(C(C4CCCN4C3)O)C5=CC(=C(C=C52)OC)OC |
synonyms |
hypoestestatin 2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[[[(2-Methoxyphenyl)methylamino]-oxomethyl]amino]benzoic acid ethyl ester](/img/structure/B1200872.png)